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Compound of Interest

Compound Name: Elacestrant-d4

Cat. No.: B12375297 Get Quote

Essential Safety and Handling Guide for
Elacestrant-d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Elacestrant-d4. The following procedures and

recommendations are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Physical and Chemical Properties
While a comprehensive Safety Data Sheet (SDS) for Elacestrant-d4 is not publicly available,

the following information has been compiled from available resources. The properties of

Elacestrant hydrochloride are used as a close surrogate due to the expected similarity in

chemical behavior.
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Property Value

Chemical Name

(6R)-6-(2-(N-(4-(2-(ethylamino)ethyl)benzyl)-N-

ethylamino)-4-methoxyphenyl)-5,6,7,8-

tetrahydronaphthalen-2-ol dihydrochloride (for

non-deuterated form)[1]

Synonyms RAD1901-d4[2]

Molecular Formula

C30H34D4N2O2 (This is an estimated formula

for the deuterated form, the exact formula for

the dihydrochloride salt may vary)

Appearance
A solid, powder form is inferred from handling

instructions.

Storage Temperature

Recommended storage at 4°C for sealed

containers. If in solvent, store at -80°C for up to

6 months or -20°C for up to 1 month.[3] Can be

shipped at room temperature for less than two

weeks.[3]

Solubility

Soluble in solvents such as DMSO and can be

prepared in various oral formulations including

PEG400 and Carboxymethyl cellulose.[4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Elacestrant-d4, the following

personal protective equipment is mandatory.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

Skin Protection

Wear impervious, fire/flame-resistant clothing.

Handle with gloves that have been inspected

prior to use. The selected gloves must satisfy

the specifications of EU Directive 89/686/EEC

and the standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area, preferably in a

laboratory fume hood.[1] If a respirator is the

sole means of protection, a full-face supplied-air

respirator is required.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a safety shower and eye wash station are readily accessible.[3]

Work within a properly functioning laboratory fume hood or other local exhaust ventilation

system.[1]

Avoid the formation of dust and aerosols.[1]

2. Handling the Compound:

Avoid inhalation, and contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

3. In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse skin thoroughly with soap and water.

Seek medical attention if irritation persists.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill and Disposal Plan
1. Spill Containment and Cleanup:

Evacuate personnel from the immediate area.

Wear full personal protective equipment, including respiratory protection.[3]

Prevent further leakage or spillage if it is safe to do so.

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.[1]

For solutions, absorb with an inert material (e.g., diatomite, universal binders) and place in a

sealed container for disposal.[3]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[3]

2. Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[1]
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Contaminated packaging should be disposed of in the same manner as the product itself.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Elacestrant-d4,

incorporating essential safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=271625
https://www.benchchem.com/product/b12375297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal Emergency Procedures

Don Appropriate PPE

Verify Engineering Controls
(Fume Hood, Eyewash)

Check

Weigh Compound

Proceed

Prepare Solution

Spill Personal Exposure

Perform Experiment

Decontaminate Glassware
and Surfaces

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Elacestrant-d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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